5-fluoro-N-((5-(furan-3-yl)pyridin-3-yl)methyl)-2-methoxybenzenesulfonamide

• IUPAC Name: 5-fluoro-N-[[5-(furan-3-yl)pyridin-3-yl]methyl]-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C17H15FN2O4S/c1-23-16-3-2-15(18)7-17(16)25(21,22)20-9-12-6-14(10-19-8-12)13-4-5-24-11-13/h2-8,10-11,20H,9H2,1H3
• InChI Key: NRAHVUUOLURXNO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)S(=O)(=O)NCC2=CC(=CN=C2)C3=COC=C3
• Molecular Formula: C17H15FN2O4S
• Molecular Weight: 362.4 g/mol

Description

5-fluoro-N-((5-(furan-3-yl)pyridin-3-yl)methyl)-2-methoxybenzenesulfonamide, also known as PFI-3, is a small molecule inhibitor that targets the bromodomain and extra-terminal domain (BET) family of proteins. BET proteins play an important role in gene expression and are involved in various diseases such as cancer, inflammation, and cardiovascular diseases. PFI-3 has been extensively studied for its potential therapeutic applications in these diseases.

Scientific Research Applications

Quantum Chemical and Molecular Dynamics Simulations

Studies on piperidine derivatives, which share structural motifs with the given compound, highlight their utility in investigating adsorption and corrosion inhibition properties on iron surfaces. Quantum chemical calculations and molecular dynamics simulations have been used to explore the binding energies and adsorption behaviors, providing insights into the corrosion inhibition mechanism and potential applications in materials science (Kaya et al., 2016).

Virtual Screening for Neuroactive Compounds

Research into structurally novel compounds active at serotonin receptors has identified candidates through virtual screening campaigns. These efforts have led to the development of compounds with unique chemical scaffolds, different from all known serotonin receptor ligands. Such research underscores the potential of novel sulfonamide derivatives in developing new antipsychotic or antidepressant medications with pro-cognitive properties (Staroń et al., 2019).

Synthesis and NMR Studies

The synthesis of fluoro-substituted heterocycles, including thiophenes, pyrroles, and furans, via treatment with N-fluorodibenzenesulfonamide, has been explored. These compounds' NMR chemical shifts and coupling constants provide valuable data for understanding fluorine's electronic effects in organic molecules (Dvornikova et al., 2003).

Electrophilic Fluorinating Reagents

N-fluoro-(3,5-di-tert-butyl-4-methoxy)benzenesulfonimide has been disclosed as a novel, sterically demanding electrophilic fluorinating reagent. This reagent improves the enantioselectivity of products in certain reactions, highlighting its potential utility in synthetic chemistry for introducing fluorine atoms into organic molecules with high precision (Yasui et al., 2011).